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Compound of Interest

Compound Name: Isokotanin B

Cat. No.: B153769

Isokotanin B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isokotanin B is a naturally occurring bicoumarin derivative isolated from the sclerotia of the
fungus Aspergillus alliaceus. This document provides a concise technical overview of
Isokotanin B, summarizing its chemical properties, known biological activities, and a general
methodology for its isolation. Currently, specific signaling pathways associated with Isokotanin
B have not been elucidated in the available scientific literature.

Chemical Properties

Isokotanin B is characterized by the following molecular and physical properties:
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Property Value Reference
CAS Number 154160-09-5 [1][2][3]
Molecular Formula C23H200s [11[2][3]
Molecular Weight 424.40 g/mol [1]
Appearance Light yellow solid [4]

- Soluble in ethanol, methanol,
Solubilty DMF, and DMSO ]

Biological Activity

The primary biological activity reported for Isokotanin B is its insecticidal properties. The
structural determination of Isokotanin B was achieved through various NMR techniques,
including INEPT, HMQC, and NOESY.[1]

Activity Target Organism Effect Reference
o Helicoverpa zea (Corn )
Insecticidal Active [1]
earworm)
Carpophilus
Insecticidal hemipterus (Dried fruit  Active [1]
beetle)

Experimental Protocols
Isolation of Isokotanin B from Aspergillus alliaceus

A detailed, step-by-step protocol for the isolation of Isokotanin B is not explicitly available in
the reviewed literature. However, based on the initial discovery and general methods for
isolating fungal secondary metabolites, a generalized workflow can be proposed. Isokotanin
B, along with Isokotanins A and C, was first isolated from the sclerotia of Aspergillus alliaceus.
[1] The process would generally involve solvent extraction of the fungal material followed by
chromatographic separation to purify the compound.
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A generalized workflow for the isolation and identification of Isokotanin B.

Signaling Pathways

As of the latest available data, there is no specific information detailing the signaling pathways
modulated by Isokotanin B. Further research is required to elucidate the molecular
mechanisms underlying its biological activities.

Conclusion

Isokotanin B is a fungal metabolite with established insecticidal activity. While its chemical
properties and a general isolation approach are known, its specific mechanism of action and
the signaling pathways it may influence remain an open area for future investigation. This
knowledge gap presents an opportunity for researchers in natural product chemistry and drug
discovery to explore the therapeutic potential of this bicoumarin compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153769#isokotanin-b-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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